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Introduction
Sorting Nexin 18 (SNX18) is a member of the sorting nexin (SNX) family of proteins,

characterized by the presence of a Phox homology (PX) domain and a Bin/Amphiphysin/Rvs

(BAR) domain.[1][2] This structural arrangement allows SNX18 to play a crucial role in

membrane trafficking and remodeling events within the cell. Specifically, SNX18 is involved in

endocytic recycling and has been identified as a key regulator of autophagosome biogenesis.

[3][4] Its ability to induce membrane curvature and form tubules is fundamental to these

processes. The in vitro membrane tubulation assay using purified SNX18 provides a powerful

tool to study the molecular mechanisms of membrane remodeling and to screen for potential

modulators of these pathways.

Principle of the Assay
The in vitro membrane tubulation assay reconstitutes the initial step of vesicle formation by

incubating purified SNX18 protein, typically the PX-BAR domain, with artificial lipid vesicles

(liposomes). The BAR domain of SNX18 senses and induces membrane curvature, leading to

the formation of membrane tubules from the liposome surface. The PX domain facilitates the

binding of SNX18 to specific phosphoinositides, particularly phosphatidylinositol 4,5-

bisphosphate (PtdIns(4,5)P2), on the liposome membrane, which is a critical step for its

tubulation activity.[1][2] The resulting membrane tubules can be visualized and quantified using

techniques such as electron microscopy or fluorescence microscopy.
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Signaling Pathways and Experimental Workflow
SNX18 functions at the intersection of several key cellular trafficking pathways, including

clathrin-mediated endocytosis and autophagy. Its interaction with dynamin, a GTPase essential

for membrane fission, and the adaptor protein complex 1 (AP-1) highlights its role in vesicle

scission and sorting.[1][2] In the context of autophagy, SNX18 interacts with ATG16L1 and LC3

to facilitate the formation of the autophagosome.[3][4]

SNX18 Signaling Pathway in Autophagy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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